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Compound of Interest

Compound Name:
2-Mercapto-5-

(trifluoromethyl)pyridine

Cat. No.: B018515 Get Quote

Technical Support Center: 2-Mercapto-5-
(trifluoromethyl)pyridine
This guide provides essential safety information, handling procedures, and storage protocols

for 2-mercapto-5-(trifluoromethyl)pyridine (CAS RN: 76041-72-0). It is intended for

researchers, scientists, and professionals in drug development.

Safety and Handling Summary
Proper handling and storage are crucial when working with 2-mercapto-5-
(trifluoromethyl)pyridine to ensure personnel safety and maintain the integrity of the

compound. The following table summarizes key safety and storage information.
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Parameter Recommendation Source

Appearance Yellow Crystalline Solid [1]

CAS Number 76041-72-0 [2]

Molecular Formula C6H4F3NS [2]

Molecular Weight 179.16

Melting Point 154-159 °C [1]

Storage Temperature Refrigerator (2-8°C) [2]

Signal Word Warning [2]

Hazard Statements

Causes skin irritation (H315),

Causes serious eye irritation

(H319), May cause respiratory

irritation (H335)

[2][3][4][5]

Personal Protective Equipment

(PPE)

Protective gloves, eye

protection (safety goggles),

face protection, dust mask type

N95 (US)

[2][4]

Incompatibilities
Strong oxidizing agents, strong

bases
[6]

Extinguishing Media
Dry chemical, foam, water

spray, carbon dioxide
[2]

Troubleshooting Guide & Workflow
Encountering issues during the handling or storage of 2-mercapto-5-(trifluoromethyl)pyridine
can often be resolved by following a systematic approach. The diagram below illustrates a

troubleshooting workflow for common problems.
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Troubleshooting Workflow for 2-Mercapto-5-(trifluoromethyl)pyridine

Start: Identify Issue

Personnel Exposure
(Skin/Eye Contact, Inhalation)

Material Spill Improper Storage Condition

Skin Contact:
1. Wash with plenty of soap and water.

2. Remove contaminated clothing.
3. Seek medical advice if irritation persists.

Identify Exposure Route

Eye Contact:
1. Rinse cautiously with water for several minutes.

2. Remove contact lenses, if present.
3. Seek medical advice if irritation persists.

Identify Exposure Route

Inhalation:
1. Move to fresh air.

2. Keep at rest in a comfortable position for breathing.
3. Seek medical advice if feeling unwell.

Identify Exposure Route

Spill Management:
1. Ensure adequate ventilation.

2. Wear appropriate PPE.
3. Absorb with inert material (e.g., sand).

4. Place in a suitable container for disposal.

Storage Correction:
1. Keep container tightly closed.
2. Store in a refrigerator (2-8°C).

3. Store in a dry, well-ventilated place.

Click to download full resolution via product page

Caption: Troubleshooting workflow for common issues.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-mercapto-5-(trifluoromethyl)pyridine?

A1: The primary hazards are that it causes skin irritation, serious eye irritation, and may cause

respiratory irritation.[2][3][4][5] It is important to handle this compound with appropriate

personal protective equipment in a well-ventilated area.

Q2: What personal protective equipment (PPE) should I wear when handling this chemical?

A2: You should wear protective gloves, chemical safety goggles, and a face shield.[2][4] A dust

mask (type N95 or equivalent) is also recommended, especially when handling the solid form.
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Q3: How should I properly store 2-mercapto-5-(trifluoromethyl)pyridine?

A3: The compound should be stored in a tightly closed container in a refrigerator at 2-8°C.[2]

The storage area should be dry and well-ventilated.[6][7]

Q4: What should I do in case of accidental skin or eye contact?

A4: For skin contact, immediately wash the affected area with plenty of soap and water and

remove any contaminated clothing.[2][4] If skin irritation occurs, seek medical attention.[2][5]

For eye contact, rinse cautiously with water for several minutes.[2][5] If you wear contact

lenses, remove them if it is easy to do so and continue rinsing.[2] If eye irritation persists, get

medical advice or attention.[2][5]

Q5: What is the appropriate response to a small spill of this compound?

A5: In the event of a small spill, ensure the area is well-ventilated.[8] Wearing your full PPE,

absorb the spill with an inert material such as sand or vermiculite.[9] Then, place the material

into a suitable, labeled container for disposal according to local regulations.

Q6: Are there any chemicals that are incompatible with 2-mercapto-5-
(trifluoromethyl)pyridine?

A6: Yes, you should avoid contact with strong oxidizing agents and strong bases, as these are

incompatible with the compound.[6]

Q7: What should I do if I inhale the dust of this compound?

A7: If you inhale the dust, immediately move to an area with fresh air.[2] Rest in a position that

is comfortable for breathing. If you feel unwell, seek medical advice or attention.[2]

Q8: How should I dispose of waste 2-mercapto-5-(trifluoromethyl)pyridine?

A8: Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations. Do not release it into the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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